Cas no 2034292-30-1 (2-(phenylformamido)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide)

2-(phenylformamido)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide structure
2034292-30-1 structure
Product Name:2-(phenylformamido)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
CAS No:2034292-30-1
MF:C17H20N4O3S
MW:360.430702209473
CID:6054216
PubChem ID:119104783
Update Time:2024-01-10

2-(phenylformamido)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(phenylformamido)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
    • 2034292-30-1
    • AKOS026704119
    • N-(2-oxo-2-(((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)amino)ethyl)benzamide
    • N-[2-oxo-2-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methylamino]ethyl]benzamide
    • F6559-1953
    • 2-(phenylformamido)-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
    • Inchi: 1S/C17H20N4O3S/c22-14(10-19-17(23)13-4-2-1-3-5-13)18-11-15-20-16(21-24-15)12-6-8-25-9-7-12/h1-5,12H,6-11H2,(H,18,22)(H,19,23)
    • InChI Key: DSIOAKSJJRWZEQ-UHFFFAOYSA-N
    • SMILES: S1CCC(C2=NOC(CNC(CNC(C3C=CC=CC=3)=O)=O)=N2)CC1

Computed Properties

  • Exact Mass: 360.12561169g/mol
  • Monoisotopic Mass: 360.12561169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 122Ų

2-(phenylformamido)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide Pricemore >>

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